(2Z,4E,6Z,8E,10E,12E,14Z)-2,6,11,15-Tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid

• CAS No.: 8022-19-3
• Product Name: (2Z,4E,6Z,8E,10E,12E,14Z)-2,6,11,15-Tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid
• Molecular Formula: C20H24O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: (2Z,4E,6E,8E,10Z,12E,14Z)-2,6,11,15-tetramethylhexadeca-2,4,6,8,10,12,14-heptaenedioic acid
• Standard InChI: InChI=1S/C20H24O4/c1-15(11-7-13-17(3)19(21)22)9-5-6-10-16(2)12-8-14-18(4)20(23)24/h5-14H,1-4H3,(H,21,22)(H,23,24)/b6-5+,11-7+,12-8+,15-9-,16-10+,17-13-,18-14-
• Standard InChIKey: PANKHBYNKQNAHN-JTBLXSOISA-N
• Isomeric SMILES: C/C(=C\C=C\C=C(\C)/C=C/C=C(/C)\C(=O)O)/C=C/C=C(/C)\C(=O)O
• SMILES: CC(=CC=CC=C(C)C=CC=C(C)C(=O)O)C=CC=C(C)C(=O)O
• Canonical SMILES: CC(=CC=CC=C(C)C=CC=C(C)C(=O)O)C=CC=C(C)C(=O)O
• Description: Saffron Oil is the oil extracted from the stigmas of the Crocus sativus flower. Saffron oil is used for external application in uterine sores. Saffron is a spice obtained from the dried stigmas of the fall-flower- ing crocus sativus l. the flower stigma is of intense yellow color. it has a powerful, somewhat bitter aroma. it is used in breads, fish, chicken, sauces, and rice dishes.
• Synonyms: oils,crocussativus;Oils,saffron;saffronoil;SAFRAN DU GATINAIS;SAFFRON;SAFFRON ALCOHOLIC SOLUTION;SAFFRON /'/'GATINAIS/'/';SAFFRON, GATINAIS
• Reference: 1: Esalatmanesh S, Biuseh M, Noorbala AA, Mostafavi SA, Rezaei F, Mesgarpour B,; Mohammadinejad P, Akhondzadeh S. Comparison of Saffron and Fluvoxamine in the; Treatment of Mild to Moderate Obsessive-Compulsive Disorder: A Double Blind; Randomized Clinical Trial. Iran J Psychiatry. 2017 Jul;12(3):154-162. PubMed; PMID: 29062366; PubMed Central PMCID: PMC5640576.; ; ; 2: Efentakis P, Rizakou A, Christodoulou E, Chatzianastasiou A, López MG, León R,; Balafas E, Kadoglou NPE, Tseti I, Skaltsa H, Kostomitsopoulos N, Iliodromitis EK,; Valsami G, Andreadou I. Saffron (Crocus sativus) intake provides nutritional; preconditioning against myocardial ischemia-reperfusion injury in Wild Type and; ApoE((-/-)) mice: Involvement of Nrf2 activation. Nutr Metab Cardiovasc Dis. 2017; Oct;27(10):919-929. doi: 10.1016/j.numecd.2017.08.005. Epub 2017 Aug 31. PubMed; PMID: 28964663.; ; ; 3: Liu JD, Ouyang Z, Yang B. [Research progress on quality evaluation of; saffron]. Zhongguo Zhong Yao Za Zhi. 2017 Feb;42(3):405-412. doi:; 10.19540/j.cnki.cjcmm.20161222.064. Review. Chinese. PubMed PMID: 28952241.; ; ; 4: Li S, Shao Q, Lu Z, Duan C, Yi H, Su L. Rapid determination of crocins in; saffron by near-infrared spectroscopy combined with chemometric techniques.; Spectrochim Acta A Mol Biomol Spectrosc. 2017 Sep 13;190:283-289. doi:; 10.1016/j.saa.2017.09.030. [Epub ahead of print] Review. PubMed PMID: 28941412.; ; ; 5: Doumouchtsis EK, Tzani A, Doulamis IP, Konstantopoulos P, Laskarina-Maria K,; Agrogiannis G, Agapitos E, Moschos MM, Kostakis A, Perrea DN. Effect of Saffron; on Metabolic Profile and Retina in Apolipoprotein E-Knockout Mice Fed a High-Fat ; Diet. J Diet Suppl. 2017 Sep 22:1-11. doi: 10.1080/19390211.2017.1356417. [Epub; ahead of print] PubMed PMID: 28937827.; ; ; 6: Bagri J, Yadav A, Anwar K, Dkhar J, Singla-Pareek SL, Pareek A. Metabolic; shift in sugars and amino acids regulates sprouting in Saffron corm. Sci Rep.; 2017 Sep 19;7(1):11904. doi: 10.1038/s41598-017-10528-2. PubMed PMID: 28928401;; PubMed Central PMCID: PMC5605653.; ; ; 7: Bosmali I, Ordoudi SA, Tsimidou MZ, Madesis P. Greek PDO saffron; authentication studies using species specific molecular markers. Food Res Int.; 2017 Oct;100(Pt 1):899-907. doi: 10.1016/j.foodres.2017.08.001. Epub 2017 Aug 3. ; PubMed PMID: 28873765.
• PubChem Compound: 5385552
• Last Modified: Nov 11 2021